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Compound of Interest

Compound Name: FCNIrPic

Cat. No.: B12537608

An In-depth Technical Guide on the Core Properties, Synthesis, and Characterization of
FCNIrPic for Researchers, Scientists, and Drug Development Professionals.

Introduction

FCNIrPic, with the full chemical name Bis(3,5-difluoro-4-cyano-2-(2-pyridyl)phenyl-(2-
carboxypyridyl)iridium(lll), is a phosphorescent iridium(lll) complex that has garnered
significant interest in the field of materials science. Its unique photophysical properties make it
a key component in the development of highly efficient Organic Light-Emitting Diodes (OLEDS).
This technical guide provides a comprehensive overview of the molecular and physical
properties of FCNIrPic, a representative synthesis protocol, and standard characterization
methodologies.

Core Molecular and Physical Properties

A summary of the key quantitative data for FCNIrPic is presented in the table below, providing
a concise reference for researchers.
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Property Value Reference
Molecular Formula C30H14F4lrNsO2 [1112113114]
Molecular Weight 744.68 g/mol [1][2][3]14]
CAS Number 665005-28-7 [11[3114]
Purity > 99% (HPLC) [1][4]
UV Absorption (in CH2Cl2) 249, 281 nm [1][4]
Photoluminescence (in

463 nm [1][4]
CH2Cl2)
Thermal Gravimetric Analysis )

> 300 °C (0.5% weight loss) [1][4]

(TGA)

Experimental Protocols

While the precise, proprietary synthesis and characterization protocols for FCNIrPic may vary
between manufacturers, the following represents a general and widely applicable methodology
for the synthesis and analysis of similar phosphorescent iridium(lll) complexes.

Synthesis of Iridium(lll) Complexes: A Representative
Two-Step Protocol

The synthesis of heteroleptic iridium(lll) complexes like FCNIrPic typically involves a two-step
process: the formation of a chloro-bridged iridium dimer followed by the reaction with an
ancillary ligand.

Step 1: Synthesis of the Dichloro-Bridged Iridium(lIl) Dimer

e Iridium(lll) chloride hydrate (1 molar equivalent) and the primary cyclometalating ligand (in
this case, a derivative of 2-phenylpyridine, 2 molar equivalents) are combined in a solvent
mixture, typically 2-ethoxyethanol and water (3:1 v/v).

e The reaction mixture is refluxed for approximately 24 hours under an inert argon
atmosphere.
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Upon cooling, the resulting precipitate, the dichloro-bridged iridium(lIl) dimer, is collected by
filtration.

The solid is washed sequentially with deionized water, methanol, and n-hexane to remove
impurities.

The purified dimer is then dried under vacuum.
Step 2: Formation of the Final Iridium(ll1) Complex

The dichloro-bridged iridium(lll) dimer (1 molar equivalent) and the ancillary ligand (e.g., a
picolinate derivative, 2.2 molar equivalents) are dissolved in a suitable solvent such as
dichloromethane or a mixture of dichloromethane and methanol.

The reaction mixture is stirred at room temperature or gently heated for several hours until
the reaction is complete, which can be monitored by thin-layer chromatography.

Upon completion, the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield the final, highly
pure iridium(lll) complex.

Characterization Protocols

1. High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the synthesized FCNIrPic.

Instrumentation: A standard HPLC system equipped with a UV-Vis or diode-array detector.
Column: A reverse-phase C18 column is commonly used.

Mobile Phase: A gradient of acetonitrile and water is a typical mobile phase system.

Procedure: A dilute solution of the FCNIrPic sample is injected into the HPLC system. The
elution of the compound is monitored by the detector, and the purity is determined by the
relative area of the main peak in the chromatogram.
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2. Mass Spectrometry (MS)
e Objective: To confirm the molecular weight of FCNIrPic.

 Instrumentation: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization
(MALDI) time-of-flight (TOF) mass spectrometers are commonly employed.

e Procedure: A solution of the sample is introduced into the mass spectrometer. The
instrument measures the mass-to-charge ratio of the ionized molecules, allowing for the
confirmation of the molecular weight.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy
o Objective: To elucidate the chemical structure of FCNIrPic.

 Instrumentation: *H and 3C NMR spectra are recorded on a spectrometer, typically at 400
MHz or higher.

e Procedure: A small amount of the FCNIrPic sample is dissolved in a deuterated solvent
(e.g., CDCIs or DMSO-ds). The NMR spectra provide information about the chemical
environment of the hydrogen and carbon atoms in the molecule, which is used to confirm the
structure.

Signaling Pathways

FCNIrPic is primarily utilized in materials science for its phosphorescent properties in OLEDSs.
Currently, there is no scientific literature to suggest its involvement in biological signaling
pathways. Its application is confined to optoelectronic devices, and it is not designed or utilized
for pharmaceutical or biological research in the context of cellular signaling.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and characterization of
FCNIrPic.
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Caption: A logical workflow for the synthesis and characterization of FCNIrPic.

Safety Information

As with any chemical compound, proper safety precautions should be taken when handling
FCNIrPic. It is recommended to consult the Material Safety Data Sheet (MSDS) provided by
the supplier. In general, handling should be performed in a well-ventilated area, and personal
protective equipment, including gloves and safety glasses, should be worn. Avoid inhalation of
dust and direct contact with skin and eyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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